Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

• Molecular Formula: C22H25NO5
• Molecular Weight: 383.4 g/mol
• IUPAC Name: prop-2-enyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C22H25NO5/c1-4-11-28-22(26)19-13(3)23-15-7-6-8-17(25)21(15)20(19)14-9-10-16(24)18(12-14)27-5-2/h4,9-10,12,20,23-24H,1,5-8,11H2,2-3H3
• InChI Key: CLKYGJLWORFYIB-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C2C3=C(CCCC3=O)NC(=C2C(=O)OCC=C)C)O

Description

Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate, also known as AMEQ, is a synthetic compound that belongs to the quinolinecarboxylate family. It has been found to exhibit various biological activities, making it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is not fully understood, but it is believed to involve the modulation of various signaling pathways. Studies have shown that Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate can activate the Nrf2/ARE pathway, which plays a crucial role in the regulation of oxidative stress and inflammation. It has also been found to inhibit the NF-κB pathway, which is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects
Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. It has also been found to reduce lipid peroxidation and DNA damage. In addition, Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has been found to improve glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate in lab experiments include its high purity and well-defined chemical structure, which allows for accurate dosing and reproducibility of results. However, one limitation of using Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the study of Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate can protect against neuronal damage and improve cognitive function in animal models of these diseases. Another area of interest is its potential as a therapeutic agent for cardiovascular diseases such as atherosclerosis and hypertension. Studies have shown that Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate can reduce oxidative stress and inflammation in vascular cells, suggesting that it may have beneficial effects on cardiovascular health. Finally, the development of more efficient synthesis methods for Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate may allow for its wider use in scientific research and potential therapeutic applications.

Synthesis Methods

The synthesis of Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate involves a multi-step process that starts with the reaction of 3-ethoxy-4-hydroxybenzaldehyde with allylamine to form an intermediate. This intermediate is then reacted with 2-methyl-5-oxo-hexahydroquinoline-4-carboxylic acid to produce Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate. The synthesis of Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has been reported in several research articles, and the yield and purity of the compound have been optimized through various modifications of the reaction conditions.

Scientific Research Applications

Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has been extensively studied for its potential as a therapeutic agent for various diseases. It has been found to exhibit antioxidant, anti-inflammatory, and anti-cancer activities. Studies have shown that Allyl 4-(3-ethoxy-4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to reduce inflammation by suppressing the production of pro-inflammatory cytokines.